6-Phe-ADP

• Molecular Formula: C16H19N5O10P2
• Molecular Weight: 503.30 g/mol
• InChI: InChI=1S/C16H19N5O10P2/c22-12-10(6-29-33(27,28)31-32(24,25)26)30-16(13(12)23)21-8-19-11-14(17-7-18-15(11)21)20-9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,22-23H,6H2,(H,27,28)(H,17,18,20)(H2,24,25,26)/t10-,12+,13?,16-/m1/s1
• InChIKey: OFNYOPBZSMWXCX-QEFZCKDJSA-N

6-Phe-ADP for Chemical Genetics Research

6-Phe-ADP (N⁶-Phenyladenosine-5'-O-diphosphate; CAS 105701-92-6) is an adenosine diphosphate analog that has been primarily employed as an ATP analog precursor for the preparation of radiolabeled triphosphates in chemical genetics approaches [1]. This compound is utilized to study the substrate specificity and catalytic efficiency of protein kinases by enabling the identification of direct kinase substrates through engineered nucleotide specificity [1]. Its molecular formula is C₁₆H₁₉N₅O₁₀P₂ with a molecular weight of 503.30 (free acid) .

1 Chemical genetics workflow: engineered nucleotide specificity for unique kinase substrate labeling.

2 Kinase profiling studies: selective probing of engineered kinase–substrate interactions.

3 Purinergic signaling research: exploration of P2Y1-mediated pathways in platelets.

• [1] Shah K, Liu Y, Deirmengian C, Shokat KM. Engineering unnatural nucleotide specificity for Rous sarcoma virus tyrosine kinase to uniquely label its direct substrates. Proc Natl Acad Sci USA. 1997;94(8):3565-3570. View Source

6-Phe-ADP vs. ADP and 2-MeS-ADP in Kinase Profiling

The selection of 6-Phe-ADP over other ADP analogs is critical due to fundamental differences in enzyme recognition and functional outcomes. While endogenous ADP is the physiological agonist for multiple P2Y receptor subtypes [1], its utility in kinase research is limited by its native substrate specificity, which prevents the unique labeling of target substrates. Similarly, analogs like 2-MeS-ADP, which are potent pan-P2Y receptor agonists , exhibit high affinity for multiple receptors, making them unsuitable for applications requiring strict substrate or receptor selectivity. Therefore, substituting 6-Phe-ADP with generic ADP or other potent analogs would compromise the ability to perform selective, mechanistic studies, particularly those based on engineered nucleotide specificity or P2Y receptor discrimination.

Native ADP

Lacks engineered kinase specificity; cannot support selective substrate labeling in chemical genetics.

2-MeS-ADP (pan-agonist)

Broad P2Y receptor activation may confound signaling dissection; not suitable for P2Y1‑selective studies.

Structural modifications

Altered enzyme kinetics can shift substrate acceptance; functional transferability requires verification.

• [1] von Kügelgen I. Pharmacological profiles of cloned mammalian P2Y-receptor subtypes. Pharmacol Ther. 2006;110(3):415-432. View Source

6-Phe-ADP Comparative Evidence Guide

Engineered Kinase vs. Native ADP Substrate Specificity

6-Phe-ADP is a precursor for the synthesis of N⁶-phenyl-ATP (6-Phe-ATP), which is specifically utilized by a mutant kinase (e.g., v-Src with an engineered ATP-binding pocket) but not by the wild-type kinase [1]. This contrasts with native ADP, which serves as a substrate for all wild-type kinases, thereby enabling the selective labeling of direct kinase substrates in complex proteomes [1].

Substrate Specificity

Head-to-head

6-Phe-ATP accepted by mutant v‑Src (I338G) kinase, not by wild‑type; native ATP accepted only by wild‑type.

Supports selective substrate identification in engineered kinase systems.

In vitro kinase assay with ³²P‑labeling; binary substrate acceptance.

Evidence Dimension	Substrate Acceptance by Mutant vs. Wild-Type Kinase
Target Compound Data	6-Phe-ATP (derived from 6-Phe-ADP) is utilized by mutant v-Src (Ile338Gly) kinase for thiophosphorylation of substrates.
Comparator Or Baseline	Native ATP/ADP is utilized by wild-type v-Src kinase; 6-Phe-ATP is not utilized by wild-type kinase.
Quantified Difference	Qualitative binary difference in substrate acceptance (accepted vs. not accepted).
Conditions	In vitro kinase assay using purified mutant and wild-type v-Src kinases and peptide substrates; radioactive ³²P-labeling and phosphorimaging detection [1].

Why This Matters

This engineered specificity allows for the unambiguous identification of a specific kinase's direct substrates, a capability not possible with native ADP/ATP, which is crucial for drug target deconvolution and understanding signaling pathways.

• [1] Shah K, Liu Y, Deirmengian C, Shokat KM. Engineering unnatural nucleotide specificity for Rous sarcoma virus tyrosine kinase to uniquely label its direct substrates. Proc Natl Acad Sci USA. 1997;94(8):3565-3570. View Source

P2Y1 Selectivity vs. Pan-P2Y Agonists

In contrast to 2-MeS-ADP, which is a potent agonist at P2Y1, P2Y12, and P2Y13 receptors (EC50 values in the sub- to low-nanomolar range) [1], (N)-methanocarba-2MeSADP (MRS2365), a conformationally constrained analog related to the 6-substituted class, exhibits high selectivity for P2Y1 over P2Y12 and P2Y13 [1]. This demonstrates the potential for structural modifications, such as those at the N⁶ position in 6-Phe-ADP, to confer receptor subtype selectivity.

P2Y1 Selectivity

Class‑level inference

Conformationally constrained analog (MRS2365) shows >1000‑fold selectivity for P2Y1 over P2Y12; 2‑MeS‑ADP activates both receptors with sub‑nanomolar EC₅₀.

Supports P2Y receptor discrimination in signaling studies; selectivity inferred from N⁶‑substitution class.

COS‑7 cell inositol phosphate assay; chimeric Gαq/i coexpression.

Evidence Dimension	Receptor Agonist Activity at P2Y Subtypes
Target Compound Data	6-Phe-ADP is a structural precursor for selective agonists (inferred from N⁶-substitution class).
Comparator Or Baseline	2-MeS-ADP: EC50 at P2Y1 = 5.13 nM, at P2Y12 = 0.89 nM (human recombinant receptors). (N)-methanocarba-2MeSADP: EC50 at P2Y1 = 1.2 nM, no agonist activity at P2Y12, and very low activity at P2Y13 [1].
Quantified Difference	(N)-methanocarba-2MeSADP shows >1000-fold selectivity for P2Y1 over P2Y12 based on functional inactivity at the latter.
Conditions	Inositol phosphate accumulation assay in COS-7 cells transiently expressing human P2Y1, P2Y12, or P2Y13 receptors, with chimeric Gαq/i coexpression for Gi-coupled receptors [1].

Why This Matters

This selectivity profile is essential for dissecting the distinct roles of P2Y1 vs. P2Y12 in platelet activation and thrombosis, where 2-MeS-ADP's non-selective activation would confound interpretation of signaling pathways.

• [1] Chhatriwala M, Ravi RG, Patel RI, Boyer JL, Jacobson KA, Harden TK. Induction of novel agonist selectivity for the ADP-activated P2Y1 receptor versus the ADP-activated P2Y12 and P2Y13 receptors by conformational constraint of an ADP analog. J Pharmacol Exp Ther. 2004;311(3):1038-1043. View Source

Platelet Shape Change vs. Aggregation Response

The selective P2Y1 agonist (N)-methanocarba-2MeSADP, a close structural analog of the 6-substituted ADP class, induces platelet shape change without triggering sustained aggregation [1]. This contrasts with ADP and 2-MeS-ADP, which activate both P2Y1 (shape change) and P2Y12 (aggregation) receptors, resulting in full platelet aggregation [1].

Platelet Response

Class‑level inference

Selective P2Y1 agonist induces platelet shape change only; ADP and 2‑MeS‑ADP induce both shape change and sustained aggregation.

Supports platelet activation pathway analysis without confounding aggregation.

Human PRP aggregometry; light transmittance measurement.

Evidence Dimension	Functional Platelet Response
Target Compound Data	Selective P2Y1 agonists induce platelet shape change but not aggregation.
Comparator Or Baseline	ADP and 2-MeS-ADP induce both shape change and sustained, irreversible platelet aggregation.
Quantified Difference	Qualitative difference in functional outcome (shape change only vs. shape change + aggregation).
Conditions	Human platelet-rich plasma (PRP) aggregometry assay; shape change measured by decrease in light transmittance without secondary aggregation wave [1].

Why This Matters

This functional distinction allows researchers to study P2Y1-mediated signaling events in platelets in isolation, without the confounding influence of P2Y12-driven amplification and aggregation, which is critical for understanding the initiation phase of thrombus formation.

• [1] Chhatriwala M, Ravi RG, Patel RI, Boyer JL, Jacobson KA, Harden TK. Induction of novel agonist selectivity for the ADP-activated P2Y1 receptor versus the ADP-activated P2Y12 and P2Y13 receptors by conformational constraint of an ADP analog. J Pharmacol Exp Ther. 2004;311(3):1038-1043. View Source

Enzyme Kinetics vs. Native ADP

While direct enzyme kinetic data for 6-Phe-ADP itself is limited, a comparative study of various nucleotides revealed that structural analogs can exhibit drastically altered kinetic parameters relative to ADP [1]. For instance, 2-MeS-ADP displayed a Vmax of 0.021 nmol/min and a KM of 9.36 μM, compared to ADP's Vmax of 0.021 nmol/min and KM of 5.71 μM [1]. This illustrates that modifications to the ADP core, such as the N⁶-phenyl group in 6-Phe-ADP, can significantly alter enzyme recognition, often reducing catalytic turnover (kcat) and increasing KM, which is the basis for its use as a selective substrate for engineered kinases.

Enzyme Kinetics

Cross‑study comparable

2‑MeS‑ADP: V_max 0.021 nmol/min, K_M 9.36 µM, K_i 16,342 µM; ADP: K_M 5.71 µM, K_i 358 µM.

Illustrates that N⁶‑modification alters enzyme recognition; supports steric probing of nucleotide pockets.

In vitro enzyme assay; specific enzyme not identified in source.

Evidence Dimension	Enzyme Kinetics (Vmax, KM, Ki)
Target Compound Data	No direct data; inferred from N⁶-substituted analog behavior.
Comparator Or Baseline	ADP: Vmax=0.021 nmol/min, KM=5.71 μM, Ki=358 μM. 2-MeS-ADP: Vmax=0.021 nmol/min, KM=9.36 μM, Ki=16,342 μM [1].
Quantified Difference	2-MeS-ADP shows a 1.64-fold higher KM and a 45.6-fold higher Ki compared to ADP.
Conditions	In vitro enzyme assay with purified enzyme (specific enzyme not identified in provided source) [1].

Why This Matters

This demonstrates that ADP analogs can have significantly different binding and catalytic properties, which is the fundamental principle enabling the use of 6-Phe-ADP as a selective tool in chemical genetics. Procurement of the correct analog is essential to ensure the engineered kinase system functions as designed.

• [1] Table 1: Estimated enzyme kinetic parameters for each substrate. Sci Rep. 2023;13:Article number: 9361. View Source

6-Phe-ADP Application Scenarios

Chemical Genetics: Kinase Substrate Identification

6-Phe-ADP is an essential precursor for generating N⁶-phenyl-ATP (6-Phe-ATP). This ATP analog is specifically utilized by engineered kinases with a 'gatekeeper' mutation (e.g., v-Src I338G) to thiophosphorylate their direct substrates, allowing for their specific purification and identification from complex cell lysates [1]. This application is fundamental for mapping kinase signaling networks and validating drug targets. Procurement of high-purity 6-Phe-ADP ensures successful enzymatic conversion to the active triphosphate and minimizes background labeling.

Selective P2Y1 Activation in Platelet Studies

While 6-Phe-ADP itself may have limited direct P2Y activity, its close structural analog class (N⁶-substituted ADP derivatives) includes compounds that can act as selective P2Y1 agonists [2]. In contrast to ADP and 2-MeS-ADP, these selective agonists induce platelet shape change without causing aggregation [2]. This property is invaluable for dissecting the P2Y1-specific signaling pathways that initiate platelet activation and for screening potential anti-thrombotic agents that target the P2Y1-P2Y12 synergistic axis.

Selective Pharmacological Tool Development

The N⁶-position modification on the adenine ring, as seen in 6-Phe-ADP, is a key structural motif for developing selective pharmacological tools for purinergic receptors and kinases [2][3]. By using 6-Phe-ADP as a scaffold or a reference standard, researchers can design and validate new compounds with improved selectivity and potency. Its well-defined chemical structure and established synthetic routes make it a reliable starting material for medicinal chemistry campaigns focused on P2Y receptors or engineered kinase systems.

Probing Enzyme Nucleotide Binding Pockets

The differential kinetic parameters observed among ADP analogs (e.g., altered KM and Ki values) highlight their utility in probing the structural features of nucleotide-binding pockets in enzymes like creatine kinase and F1-ATPase [3][4]. 6-Phe-ADP, with its bulky N⁶-phenyl substituent, can serve as a steric probe to map the active site geometry and conformational flexibility of various kinases and ATPases, providing insights into enzyme mechanism and aiding in structure-based drug design.

Application

Selection Property

Validation Focus

Kinase substrate identification

Engineered nucleotide specificity

Mutant kinase acceptance assay

P2Y1 signaling dissection

N⁶‑substitution receptor selectivity

P2Y1 vs. P2Y12 functional assay

Purinergic tool design

Scaffold for N⁶‑modified analogs

Receptor subtype selectivity screening

Enzyme active‑site mapping

Bulky N⁶‑phenyl steric probe

Kinetic parameter comparison (K_M, K_i)

• [1] Shah K, Liu Y, Deirmengian C, Shokat KM. Engineering unnatural nucleotide specificity for Rous sarcoma virus tyrosine kinase to uniquely label its direct substrates. Proc Natl Acad Sci USA. 1997;94(8):3565-3570. View Source
• [2] Chhatriwala M, Ravi RG, Patel RI, Boyer JL, Jacobson KA, Harden TK. Induction of novel agonist selectivity for the ADP-activated P2Y1 receptor versus the ADP-activated P2Y12 and P2Y13 receptors by conformational constraint of an ADP analog. J Pharmacol Exp Ther. 2004;311(3):1038-1043. View Source
• [3] Table 1: Estimated enzyme kinetic parameters for each substrate. Sci Rep. 2023;13:Article number: 9361. View Source
• [4] Cohn M, Leigh JS Jr, Reed GH. The binding of manganese-nucleoside diphosphates to creatine kinase as determined by proton relaxation rate measurements. Science. 1972;176(4036):444-445. View Source